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Compound of Interest

N-(2,5-dimethylphenyl)-3-
Compound Name:

methylbenzamide
CAS No.: 200279-66-9

Cat. No.: B3420719

Get Quote

Executive Summary

This technical guide provides a comprehensive structural analysis of N-(2,5-
dimethylphenyl)-3-methylbenzamide, a diaryl amide scaffold frequently utilized as a
fragment in medicinal chemistry, particularly in the design of Type Il kinase inhibitors.

This document moves beyond basic characterization, offering a senior-level perspective on the
synthetic process chemistry, spectroscopic signatures, and conformational dynamics governed
by ortho-substitution. It serves as a blueprint for researchers analyzing similar lipophilic amide
probes.

Part 1: Structural Deconstruction & Physiochemical
Properties
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The molecule (C16H17NO) consists of a 3-methylbenzamide core coupled to a 2,5-
dimethylaniline moiety. The presence of three methyl groups significantly increases lipophilicity
compared to the unsubstituted benzanilide parent.

Calculated Physiochemical Profile

Property Value Structural Implication

Fragment-like space; suitable

Molecular Weight 239.32 g/mol o
for Lead-Optimization.
High Carbon/Heteroatom ratio
Formula Ci16H17NO o o
indicates low solubility in water.
Highly lipophilic. Requires
cLogP (Predicted) ~4.2-45 DMSO/Methanol for stock

solutions.

Polar surface area limited to
TPSA ~29.1 A2 the amide functionality; high
BBB permeability potential.

C(carbonyl)-Ph bond,
Rotatable Bonds 3 N(amide)-Ph bond, and the

amide bond itself (restricted).

The "Ortho-Effect"

The critical structural feature is the 2-methyl group on the aniline ring (Ring B). This substituent
introduces significant steric strain relative to the amide carbonyl, forcing the N-phenyl ring to
twist out of planarity.[1][2] This non-planar conformation is often the bioactive state required to
fit into hydrophobic pockets of enzymes (e.g., the allosteric pocket of kinases).

Part 2: Synthetic Pathway & Process Chemistry

While various coupling agents (HATU, EDC) can be used, the Schotten-Baumann reaction
(Acid Chloride method) is the industrial standard for this scaffold due to the steric hindrance of
the 2,5-dimethylaniline, which can make milder coupling reagents sluggish.

Reaction Logic
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» Electrophile: 3-methylbenzoyl chloride (highly reactive to overcome steric bulk).

e Nucleophile: 2,5-dimethylaniline (moderately nucleophilic, but the 2-methyl group hinders
attack).

e Base: Pyridine or Triethylamine (scavenges HCI to drive equilibrium).

Validated Protocol

 Activation: Dissolve 3-methylbenzoic acid (1.0 eq) in DCM. Add oxalyl chloride (1.2 eq) and
catalytic DMF. Stir until gas evolution ceases to generate the acid chloride in situ.

e Coupling: Cool the solution to 0°C. Add 2,5-dimethylaniline (1.0 eq) and Triethylamine (2.5
eq) dropwise.

o Critical Step: Maintain low temperature to prevent di-acylation or side reactions.

e Workup: Quench with 1M HCI (removes unreacted aniline and amine salts). Wash with
NaHCOs (removes unreacted acid).

 Purification: Recrystallize from Ethanol/Water (9:1). Column chromatography is rarely
needed unless the aniline was impure.

Synthetic Workflow Diagram
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Caption: Step-wise synthetic workflow emphasizing the acid chloride activation route to
overcome steric hindrance.

Part 3: Spectroscopic Validation (The "Fingerprint")

To validate the structure, one must confirm the presence of the amide linkage and the correct
regiochemistry of the methyl groups.

Proton NMR (*H-NMR) Analysis (DMSO-de)

o Amide Proton (-NH-): Look for a broad singlet downfield at 4 9.8 - 10.2 ppm. Its presence
confirms the amide bond formation.

o Methyl Groups (Aliphatic Region):
o You will observe three distinct singlets in the range of 6 2.1 - 2.4 ppm.

o Assignment: The 2-methyl (aniline) is often shielded slightly differently than the 3-methyl
(benzoyl) and 5-methyl (aniline). Integration must sum to 9H.

e Aromatic Region:
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o Ring A (Benzoyl): 4 protons. Look for the classic meta-substitution pattern (singlet,
doublet, doublet, triplet).

o Ring B (Aniline): 3 protons. The 2,5-substitution leaves a singlet at position 6 (ortho to N)
and two coupled protons at positions 3 and 4.

Infrared (IR) Spectroscopy

o Amide | Band (C=0]3] Stretch): Strong band at 1640-1660 cm~1. Note: This is lower than a
ketone (~1715) due to resonance delocalization with the nitrogen lone pair.

o Amide Il Band (N-H Bend): Sharp band at 1520-1550 cm~1.

e N-H Stretch: ~3300 cm~1 (often broadened by hydrogen bonding).

Part 4: Conformational Dynamics & Biological
Relevance

This section addresses the "Senior Scientist” insight: why this specific structure matters in a
biological context.

Steric Occlusion and Planarity

In an unsubstituted benzanilide, the molecule prefers a planar conformation to maximize
conjugation between the two aromatic rings and the amide bridge. However, in N-(2,5-
dimethylphenyl)-3-methylbenzamide, the 2-methyl group creates a steric clash with the
carbonyl oxygen (in the syn conformation) or the amide hydrogen (in the anti conformation).

Result: The aniline ring rotates roughly 40-60° out of plane relative to the amide group. This
twist is energetically favorable and often matches the "bioactive conformation” required for drug
binding, reducing the entropic penalty upon binding to a protein target.

Conformational Logic Diagram
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Caption: Logic flow demonstrating how steric hindrance drives the molecule into a twisted,
bioactive conformation.[4]

Pharmacophore Mapping

This scaffold serves as a classic Hydrogen Bond Donor-Acceptor motif:

+ H-Bond Donor: The Amide N-H (interacts with backbone carbonyls in proteins, e.g., the
"hinge region" of kinases).

+ H-Bond Acceptor: The Carbonyl Oxygen (interacts with backbone amines or conserved
waters).
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» Hydrophobic Contacts: The 2,5-dimethylphenyl ring fills lipophilic pockets (e.g., the specificity
pocket in p38 MAP kinase or BCR-ABL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analysis-of-n-2-5-dimethylphenyl-3-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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